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Compound of Interest

Compound Name: D-Ribose-d-3

Cat. No.: B1161274

Essential Safety and Handling of D-Ribose-d-3

For researchers, scientists, and drug development professionals, ensuring safe and efficient
laboratory operations is paramount. This document provides essential, immediate safety and
logistical information for handling D-Ribose-d-3, a deuterated form of the naturally occurring
monosaccharide D-Ribose. While D-Ribose is not classified as a hazardous substance,
adherence to standard laboratory safety protocols is crucial to minimize exposure and maintain
a safe working environment.[1][2]

Personal Protective Equipment (PPE)

When handling D-Ribose-d-3, especially in its powdered form, the following personal
protective equipment is recommended to prevent skin and eye contact and inhalation of dust
particles.[3][4][5]
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PPE Category Item Specification Rationale

Safety glasses with

side-shields Protects eyes from
Eye and Face Safety Glasses or ) )
) conforming to EN166, airborne dust
Protection Goggles , _
or chemical safety particles.
goggles.[4][5][6]
) ] Standard laboratory Prevents direct skin
Hand Protection Disposable Gloves o
gloves (e.g., nitrile). contact.[6]
Protects clothing and
] Standard laboratory ]
Body Protection Laboratory Coat . skin from
coat.
contamination.
Recommended when
handling large o ) )
N Minimizes inhalation
) ) NIOSH/MSHA quantities or when ] )
Respiratory Protection _ o of fine dust particles.
Approved Respirator adequate ventilation is

4
not available to control 4

dust.[3][4]

Operational Plan: Step-by-Step Handling
Procedures

Proper handling techniques are critical to ensure safety and prevent contamination of the
product and the laboratory environment.

1. Preparation and Area Setup:

o Ensure the work area, such as a chemical fume hood or a bench with adequate ventilation,
is clean and uncluttered.[3]

o Assemble all necessary equipment (spatulas, weigh boats, containers, etc.) before handling
the compound.

e Don the appropriate PPE as outlined in the table above.
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. Weighing and Transferring:
To minimize dust generation, handle the powder gently.[1]

Use a spatula to carefully transfer the desired amount of D-Ribose-d-3 from its storage
container to a weigh boat on a calibrated analytical balance.

If transferring to another vessel, do so carefully to avoid creating airborne dust.
Close the primary container tightly after use.[3][4][6]
. Solution Preparation:

When dissolving D-Ribose-d-3, slowly add the powder to the solvent to avoid splashing and
dust formation.

Stir the mixture gently until the solid is fully dissolved.
. Post-Handling:
Clean the work area thoroughly after handling is complete.

Wipe down the balance and surrounding surfaces with a damp cloth to collect any residual
dust.

Remove PPE in the correct order to avoid cross-contamination.
Wash hands thoroughly with soap and water after removing gloves.[3][7]

Disposal Plan

Proper disposal of D-Ribose-d-3 and any contaminated materials is essential to maintain a
safe and compliant laboratory.

e Unused Product: Dispose of unused D-Ribose-d-3 in accordance with local, state, and
federal regulations.[2][6] It should not be mixed with other waste.[2]
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o Contaminated Materials: Items such as used gloves, weigh boats, and paper towels that are
contaminated with D-Ribose-d-3 should be collected in a suitable, labeled container for
disposal.[3]

o Empty Containers: Handle uncleaned, empty containers as you would the product itself.[2]

e Environmental Precautions: Do not allow the product to enter drains or waterways.[2][3][6][7]

Experimental Workflow
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Caption: Workflow for Safe Handling and Disposal of D-Ribose-d-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. datasheets.scbt.com [datasheets.scbt.com]
. sigmaaldrich.com [sigmaaldrich.com]

. isotope.com [isotope.com]

. fishersci.com [fishersci.com]

1
2
3
o 4. westliberty.edu [westliberty.edu]
5
6. goldbio.com [goldbio.com]

7

. chemscience.com [chemscience.com]

« To cite this document: BenchChem. [Personal protective equipment for handling D-Ribose-d-
3]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1161274#personal-protective-equipment-for-
handling-d-ribose-d-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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